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Compound of Interest

Compound Name: Libramycin A

CAS No.: 36846-64-7

Cat. No.: B1221349 Get Quote

A comprehensive technical guide to the spectroscopic data of Libramycin A, including Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, cannot be provided at this

time. Despite extensive searches for the foundational scientific literature, the specific spectral

data required for a detailed analysis and interpretation is not publicly accessible through

available resources.

Libramycin A, an antibiotic produced by the bacterium Streptomyces libani, was first reported

in a 1974 publication in the Journal of Antibiotics by T. Arai, Y. Mikami, and A. G. Gigliotti. This

initial report is the most likely source of the original spectroscopic characterization of the

molecule. However, access to the full text of this article, which would contain the critical NMR

and mass spectrometry data, could not be obtained.

Subsequent searches for this data in other scientific articles, reviews, and chemical databases

also proved unsuccessful. While the existence of Libramycin A is documented, and its

molecular formula has been reported in some studies as C₁₁H₂₀N₂O₃ with a corresponding

mass-to-charge ratio (m/z) of 229.1546555, the detailed NMR spectra (¹H, ¹³C, and 2D) and a

full mass spectrum analysis are not available in the public domain.

Without this fundamental spectroscopic data, it is impossible to construct an in-depth technical

guide that meets the core requirements of providing a detailed analysis of the molecule's

structure, experimental protocols, and the causality behind experimental choices, as would be
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expected by the target audience of researchers, scientists, and drug development

professionals.

It is recommended that researchers seeking this information attempt to access the original

1974 Journal of Antibiotics article through university library subscriptions or document delivery

services. This publication remains the most probable source for the comprehensive

spectroscopic data on Libramycin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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